Cas no 34368-02-0 ( )

• Product name: &nbsp
• CAS No: 34368-02-0
• MF: C₂₀H₂₁N₈O₅F
• MW: 472.42974
• CID: 919040
• PubChem ID: 267616

  Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoromethotrexate
• NSC-107146
• NSC107146
• 34368-02-0
•  

• Inchi： InChI=1S/C20H21FN8O5/c1-29(8-10-7-24-17-15(25-10)16(22)27-20(23)28-17)13-4-2-9(6-11(13)21)18(32)26-12(19(33)34)3-5-14(30)31/h2,4,6-7,12H,3,5,8H2,1H3,(H,26,32)(H,30,31)(H,33,34)(H4,22,23,24,27,28)
• InChI Key： OQUKMHFVJGOZDO-UHFFFAOYSA-N
• SMILES： CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=C(C=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)F

Computed Properties

• Exact Mass: 472.16213
• Monoisotopic Mass: 472.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 211Ų
• XLogP3: _1.7

Experimental Properties

• Density: 1.575
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.724
• PSA: 210.54
• LogP: 1.96080